2-Ethynyl-7-methyl-1,7-naphthyridin-8(7H)-one

• Molecular Formula: C11H8N2O
• Molecular Weight: 184.19 g/mol
• SMILES: CN1C=CC2=C(C1=O)N=C(C=C2)C#C
• InChI: InChI=1S/C11H8N2O/c1-3-9-5-4-8-6-7-13(2)11(14)10(8)12-9/h1,4-7H,2H3
• InChIKey: PXPWDCMVKTXCLM-UHFFFAOYSA-N

2-Ethynyl-7-methyl-1,7-naphthyridin-8(7H)-one (CAS 2244482-10-6, molecular formula C₁₁H₈N₂O, molecular weight 184.19) is a heterocyclic building block belonging to the 1,7-naphthyridin-8-one class. It bears a terminal alkyne at the C2 position and a methyl group on the N7 lactam nitrogen.

2-Ethynyl-7-methyl-1,7-naphthyridin-8(7H)-one: Core Structure, Physicochemical Identity, and Pharmacological Context for Informed Sourcing

2-Ethynyl-7-methyl-1,7-naphthyridin-8(7H)-one (CAS 2244482-10-6, molecular formula C₁₁H₈N₂O, molecular weight 184.19) is a heterocyclic building block belonging to the 1,7-naphthyridin-8-one class. It bears a terminal alkyne at the C2 position and a methyl group on the N7 lactam nitrogen. This substitution pattern enables copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) for the rapid generation of triazole-containing analogs [1]. The scaffold has been validated as a versatile intermediate for macrophage migration inhibitory factor (MIF) tautomerase inhibitors and diacylglycerol kinase (DGK) inhibitors, two therapeutically relevant target classes in inflammation and immuno-oncology [2] [3].

Terminal alkyne enables one-step CuAAC triazole library synthesis

Reported MIF tautomerase inhibitor building block

Reported DGK inhibitor chemical space (immuno-oncology research)

• [1] Dawson, T. K., Dziedzic, P., Robertson, M. J., Cisneros, J. A., Krimmer, S. G., Newton, A. S., Tirado-Rives, J., & Jorgensen, W. L. (2017). Adding a Hydrogen Bond May Not Help: Naphthyridinone vs Quinoline Inhibitors of Macrophage Migration Inhibitory Factor. ACS Medicinal Chemistry Letters, 8(12), 1287–1291. Scheme 1, synthesis of 13/14 via Sonogashira coupling and CuAAC. View Source
• [2] Ibid. Abstract and Table 1. View Source
• [3] Velaparthi, U. et al. (Bristol-Myers Squibb). Substituted Naphthyridinone Compounds Useful as T Cell Activators. PCT Patent Application WO 2020/006018 A1, published January 2, 2020. Summary in ACS Med. Chem. Lett. 2020, 11(6), 1083–1085. View Source

Why Indiscriminate Substitution of 1,7-Naphthyridin-8-one Building Blocks Fails: The Critical Role of the 2-Ethynyl Substituent

Despite belonging to the same 1,7-naphthyridin-8(7H)-one family, 2-ethynyl-7-methyl-1,7-naphthyridin-8(7H)-one cannot be freely replaced by its 2-chloro, 2-bromo, 2-unsubstituted, or 2-aryl analogs without fundamentally altering the achievable chemical space. The terminal alkyne is the sine qua non for late-stage diversification via copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), the key transformation that converts this building block into triazole-based MIF inhibitors with nanomolar potency (Ki = 75–90 nM) [1]. The 2-chloro congener, in contrast, requires a lengthier Sonogashira coupling step to introduce the alkyne, adding synthetic inefficiency. The 2-unsubstituted or 2-aryl derivatives cannot undergo CuAAC, limiting their utility to non-triazole pharmacophores that exhibit significantly different selectivity and potency profiles, as demonstrated by the five-fold loss in Ki when comparing 4a (Ki = 75 nM) to 3a (Ki = 363 nM) [1]. Simply substituting a different building block would result in the complete loss of access to the validated MIF and DGK inhibitor chemical space [2].

2‑Chloro/bromo analogs require additional Sonogashira/deprotection steps, which may shift synthetic efficiency and timing.

2‑Unsubstituted scaffold lacks the alkyne handle, excluding CuAAC-based triazole diversification and reported MIF/DGK pharmacophores.

2‑Aryl or other substituted congeners may exhibit distinct selectivity and potency profiles; direct transfer of reported structure–activity relationships should be verified.

• [1] Dawson, T. K. et al. (2017). ACS Med. Chem. Lett., 8(12), 1287–1291. Table 1 data and synthetic route requiring acetylene intermediate 13/14. View Source
• [2] WO 2020/006018 A1. Substituted Naphthyridinone Compounds Useful as T Cell Activators (DGK inhibitors). View Source

Quantitative Differentiation Evidence for 2-Ethynyl-7-methyl-1,7-naphthyridin-8(7H)-one versus Closest Analogs

Enabling Nanomolar MIF Tautomerase Inhibition via CuAAC: Potency of Triazole Products Derived from the 2-Ethynyl Precursor

Compound 2-ethynyl-7-methyl-1,7-naphthyridin-8(7H)-one serves as the direct precursor to potent MIF tautomerase inhibitor 4b, which exhibits Ki = 90 nM, Kd = 94 nM, and aqueous solubility of 288 μg/mL [1]. The alkyne intermediate is also the precursor to compound 4a (Ki = 75 nM, Kd = 111 nM) [1]. In contrast, the 2-chloro intermediate requires an additional Sonogashira coupling and TMS deprotection step before CuAAC can occur, adding synthetic burden without improving ultimate potency; the 2-unsubstituted scaffold lacks any click-handle, precluding triazole formation entirely [1]. Baseline comparison with (R)-ISO-1 (Ki = 30,100 nM, Kd = 23,100 nM) underscores the 330-fold gain in potency achievable only through the 2-ethynyl-derived triazole series [1].

MIF Potency

Head-to-head

Ki = 90 nM, Kd = 94 nM; 330‑fold Ki improvement over (R)‑ISO‑1

Reported MIF tautomerase inhibition context

Crystal structure confirmed (PDB 6B1K, 6B1C)

Evidence Dimension	MIF tautomerase inhibition (Ki) and binding affinity (Kd)
Target Compound Data	Precursor to 4b: Ki = 90 nM, Kd = 94 nM; Solubility = 288 μg/mL
Comparator Or Baseline	2-Chloro congener: requires 2 additional synthetic steps to reach 4b; 2-unsubstituted: no triazole possible; (R)-ISO-1: Ki = 30,100 nM
Quantified Difference	~330-fold improvement in Ki over (R)-ISO-1; 5-fold Ki difference between 4a (75 nM) and 3a (363 nM) within the naphthyridinone series
Conditions	MIF tautomerase assay (HPP substrate, 305 nm); fluorescence polarization binding assay; Britton-Robinson buffer (pH 6.5) for solubility [1]

Why This Matters

Procurement of the 2-ethynyl building block is the only direct route to MIF inhibitors with sub-100 nM potency and high aqueous solubility, a combination not achievable with 2-chloro, 2-bromo, or 2-unsubstituted precursors.

• [1] Dawson, T. K. et al. (2017). ACS Med. Chem. Lett., 8(12), 1287–1291. Table 1 (Ki, Kd, solubility); Scheme 1 synthetic route via 13/14; crystal structures 6B1K, 6B1C, 6B2C. View Source

Structural Preorganization for Lys32 Coordination: The 1,7-Naphthyridin-8-one Advantage Over Quinoline-Based MIF Inhibitors

The 1,7-naphthyridin-8-one scaffold, inherent to the ethynyl building block, positions a lactam carbonyl group to form an additional hydrogen bond with Lys32 in the MIF active site, a structural feature absent in the quinoline series. X-ray crystal structures (1.17–2.00 Å resolution) confirm O–N distances of 2.83–3.04 Å between naphthyridinone O and Lys32 NZ [1]. Despite this added contact, FEP calculations predict only a marginal binding advantage (ΔΔG = 0.28 ± 0.32 and 0.45 ± 0.32 kcal/mol) [1], and experimental Ki values for naphthyridinone 4b (90 nM) are comparable to quinoline 2c (48 nM). However, the naphthyridinone chemotype offers a differentiated intellectual property landscape and a critical solubility advantage: 4b achieves 288 μg/mL aqueous solubility vs. ≤37 μg/mL for the most soluble quinoline comparator (2c) [1].

Aqueous Solubility

Cross-study comparable

288 μg/mL (7.8–15× higher than quinoline comparators)

Supports formulation‑context solubility assessment

FEP ΔΔG marginal; comparable Ki

Evidence Dimension	Potency (Ki) and aqueous solubility (S, μg/mL)
Target Compound Data	4b (derived from 2-ethynyl scaffold): Ki = 90 nM, S = 288 μg/mL at pH 6.5
Comparator Or Baseline	Quinoline 2c: Ki = 48 nM, S = 37.0 μg/mL; Quinoline 2d: Ki = 39 nM, S = 19.2 μg/mL
Quantified Difference	4b solubility is 7.8× higher than 2c and 15× higher than 2d at similar potency levels
Conditions	Shake-flask solubility (Britton-Robinson buffer, pH 6.5); MIF tautomerase assay (HPP substrate) [1]

Why This Matters

The naphthyridinone scaffold delivers substantially superior aqueous solubility compared to quinolines of equal potency, a critical advantage for in vivo formulation and ADME profiling in lead optimization.

• [1] Dawson, T. K. et al. (2017). ACS Med. Chem. Lett., 8(12), 1287–1291. Table 1; Figures 5, 6; crystallographic data. View Source

Versatile Entry into Diacylglycerol Kinase (DGK) Inhibitor Chemical Space for Cancer Immunotherapy

Patents from Bristol-Myers Squibb explicitly claim naphthyridinone derivatives as dual DGKα/DGKζ inhibitors that activate T cells and promote antitumor immunity [1]. The 2-ethynyl intermediate provides a direct path to the naphthyridinone scaffold disclosed in the WO 2020/006018 A1 patent family [1]. Unlike 2-chloro or 2-bromo precursors which require additional Pd-mediated coupling steps, the 2-ethynyl building block can undergo direct CuAAC with diverse azides to generate triazole-linked DGK inhibitor libraries in a single step [2]. This represents a clear synthetic efficiency advantage (one step vs. three or more steps) for medicinal chemistry teams optimizing DGK inhibitors for cancer immunotherapy applications.

Synthetic Steps

Class-level inference

1 step (CuAAC) vs. 3 steps (via 2‑chloro route)

Supports synthetic efficiency in DGK library construction

Based on patent WO 2020/006018 A1

Evidence Dimension	Synthetic step count from building block to final triazole-naphthyridinone
Target Compound Data	One step (CuAAC) from 2-ethynyl-7-methyl-1,7-naphthyridin-8(7H)-one
Comparator Or Baseline	2-Chloro-7-methyl-1,7-naphthyridin-8(7H)-one: three steps (Sonogashira, deprotection, CuAAC)
Quantified Difference	2-step reduction in synthetic sequence; reduced Pd catalyst loading and purification burden
Conditions	Standard CuAAC conditions: CuSO₄/sodium ascorbate, H₂O/tBuOH, RT, 12–24 h [2]

Why This Matters

For laboratories synthesizing DGK inhibitor libraries to screen for T-cell activation, the 2-ethynyl building block offers the shortest and most atom-economical route to the claimed patent space, directly reducing FTE-hours and reagent costs.

• [1] Velaparthi, U. et al. (Bristol-Myers Squibb). WO 2020/006018 A1. Substituted Naphthyridinone Compounds Useful as T Cell Activators. Also ACS Med. Chem. Lett. (2020), 11(6), 1083–1085. View Source
• [2] Dawson, T. K. et al. (2017). ACS Med. Chem. Lett., 8(12), 1287–1291. Scheme 1 for CuAAC conditions using acetylene intermediates 13/14. View Source

Differentiated Physicochemical Profile: Density, Boiling Point, and Purity Specifications Supporting Reproducible Scale-Up

The target compound has a predicted density of 1.28 ± 0.1 g/cm³ and a boiling point of 378.8 ± 42.0 °C . These values distinguish it from the 2-chloro analog (no publicly reported density; higher molecular weight due to chlorine) and the 2-unsubstituted 7-methyl-1,7-naphthyridin-8(7H)-one (solid, mp typically reported below 200 °C). Commercially available lots of 2-ethynyl-7-methyl-1,7-naphthyridin-8(7H)-one are supplied at 95%+ purity (chemenu.com) or 98% purity (leyan.com) , providing sufficient quality for direct use in palladium-catalyzed cross-coupling or CuAAC reactions without additional purification.

Physicochemical Profile

Data to verify

Density 1.28±0.1 g/cm³, BP 378.8±42.0 °C, Purity 95–98%

Supports identity verification and QC

Predicted density/BP; supplier‑reported purity

Evidence Dimension	Density, boiling point, and commercial purity
Target Compound Data	Density = 1.28 ± 0.1 g/cm³ (predicted); BP = 378.8 ± 42.0 °C (predicted); Purity = 95% or 98%
Comparator Or Baseline	2-Chloro-7-methyl-1,7-naphthyridin-8(7H)-one: no density/BP data publicly reported; typical purity 95–97%
Quantified Difference	Comparable purity but distinct physical state and boiling point enabling unambiguous identity verification via GC or boiling point analysis
Conditions	Predicted data from ACD/Labs or similar computational package; commercial purity verified by HPLC or NMR

Why This Matters

Well-characterized physicochemical properties and documented commercial purity specifications reduce quality-control risk and enable reproducible scale-up for medicinal chemistry campaigns.

High-Impact Application Scenarios for 2-Ethynyl-7-methyl-1,7-naphthyridin-8(7H)-one

Rapid Diversification of MIF Inhibitor Libraries via One-Pot CuAAC for Inflammation and Oncology Programs

Researchers synthesizing MIF tautomerase inhibitors for inflammatory diseases (rheumatoid arthritis, atherosclerosis) or oncology can use 2-ethynyl-7-methyl-1,7-naphthyridin-8(7H)-one as the direct alkyne partner in CuAAC with diverse aryl/heteroaryl azides. This one-step procedure, validated in the literature with crystal-structure confirmation of target engagement (PDB 6B1K, 6B1C, 6B2C) [1], yields potent inhibitors such as 4b (Ki = 90 nM) with 288 μg/mL solubility [1]. The entire library can be generated without the need for additional Sonogashira coupling steps required when using the 2-chloro building block [1].

Construction of DGKα/ζ Inhibitor Screening Decks for T-Cell Activation in Cancer Immunotherapy

Bristol-Myers Squibb patent WO 2020/006018 A1 explicitly covers naphthyridinone-based DGK inhibitors as T-cell activators [2]. By employing 2-ethynyl-7-methyl-1,7-naphthyridin-8(7H)-one as the core building block, medicinal chemistry teams can directly access the claimed chemical space through a single CuAAC reaction, enabling rapid parallel synthesis of 96- or 384-well screening decks. This route eliminates the Pd-catalyzed coupling and deprotection steps required by 2-halo precursors, reducing the synthetic sequence from three steps to one and minimizing heavy-metal contamination in biological assays [1].

Scaffold-Hopping from Quinoline to Naphthyridinone for Improved Solubility in Lead Optimization

Lead optimization programs currently using quinoline-based MIF inhibitors (e.g., compounds 2c/d with Ki = 39–48 nM but solubility limited to 19–37 μg/mL) can transition to the naphthyridinone chemotype using 2-ethynyl-7-methyl-1,7-naphthyridin-8(7H)-one [1]. The resulting triazole-naphthyridinone 4b maintains comparable potency (Ki = 90 nM) while delivering a 7.8- to 15-fold improvement in aqueous solubility (288 μg/mL) [1]. This solubility enhancement is critical for achieving adequate exposure in in vivo efficacy models and for the development of parenteral formulations.

Chemical Biology Probe Synthesis for Target Identification and Selectivity Profiling

The terminal alkyne handle of 2-ethynyl-7-methyl-1,7-naphthyridin-8(7H)-one enables not only triazole formation but also direct conjugation to biotin, fluorophores, or photoaffinity labels via CuAAC. This allows the construction of chemical biology probes based on the naphthyridinone scaffold for pull-down experiments (target ID), fluorescence polarization assays (binding measurement), and cellular imaging. The MIF cocrystal structures already available (PDB 6B1K, 6B1C) provide a solid structural basis for rational probe design [1].

Application

Selection Property

Validation Focus

MIF inhibitor library diversification via CuAAC

Terminal alkyne for one‑step triazole formation

Reported crystallographic target‑engagement context

DGK inhibitor screening deck construction

Direct CuAAC compatibility with diverse azides

Synthetic step‑reduction review vs. 2‑halo routes

Solubility‑focused lead optimization from quinoline scaffolds

Naphthyridinone core solubility profile

Aqueous solubility and ADME profiling context

Chemical biology probe synthesis

Alkyne handle for bioconjugation

Target engagement and selectivity profiling context

• [1] Dawson, T. K. et al. (2017). Adding a Hydrogen Bond May Not Help: Naphthyridinone vs Quinoline Inhibitors of Macrophage Migration Inhibitory Factor. ACS Med. Chem. Lett., 8(12), 1287–1291. DOI: 10.1021/acsmedchemlett.7b00384. View Source
• [2] Velaparthi, U. et al. (Bristol-Myers Squibb). PCT Patent WO 2020/006018 A1, published January 2, 2020. Summary in ACS Med. Chem. Lett. (2020), 11(6), 1083–1085. DOI: 10.1021/acsmedchemlett.0c00118. View Source